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Compound of Interest

Compound Name: G-744

Cat. No.: B607584

This guide provides essential safety information, troubleshooting, and protocols for
researchers, scientists, and drug development professionals working with G-744 (Carbon
Dioxide, CO2) in a laboratory setting.

Frequently Asked Questions (FAQS)

Q1: What is G-744 and what are its primary hazards in a lab?

Al: G-744 is the refrigerant designation for high-purity carbon dioxide (C0O2).[1][2][3] While
naturally present in the atmosphere, in the compressed liquid or gas form used in labs, it
presents several primary hazards:

Asphyxiation: CO2 is an asphyxiant.[4] It is about 1.5 times heavier than air and can displace
oxygen in enclosed or poorly ventilated spaces, particularly at low levels.[5][6][7]

e High Pressure: G-744 is stored under high pressure in gas cylinders.[3][8] A damaged
cylinder or valve can rupture or become a projectile, causing serious injury or damage.[9]

o Low-Temperature Hazards: Rapidly expanding CO2 gas can cool to the point of forming solid
CO2, known as dry ice (-78.5°C or -109.3°F).[7] Contact with the gas at the point of release
or with dry ice can cause severe frostbite.[10]

e Subtle Exposure Symptoms: CO2 is colorless and odorless at low concentrations.[6][7][10]
Early symptoms of overexposure can be subtle, including headaches, dizziness, and
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drowsiness, before progressing to confusion, loss of consciousness, and death.[6][10]
Q2: How should I properly store G-744 gas cylinders?

A2: Proper storage is critical to prevent accidents. Follow these guidelines:

Secure Upright: Cylinders must always be stored in an upright position and securely
fastened with straps or chains to a wall, bench, or cylinder rack to prevent falling.[9][11]

o Cool, Dry, Ventilated: Store cylinders in a cool, dry, and well-ventilated area away from direct
sunlight or heat sources.[9][11] Increased temperature can raise the internal pressure
significantly.[9]

o Cap On: The protective valve cap must be securely in place whenever the cylinder is not in
use.[9][11]

e Segregate: Store G-744 cylinders separately from flammable gases or oxidizers by at least
20 feet or a fire-resistant wall.[9][11]

Q3: What is the correct procedure for transporting a G-744 cylinder in the lab?

A3: Never move a cylinder by rolling or dragging it. Use an appropriate cylinder cart and ensure
the cylinder is securely strapped to the cart. The valve protection cap must be on and tightened
before transport.[11] Avoid transporting cylinders in passenger elevators if possible; if you
must, do not ride in the elevator with the cylinder.[11]

Q4: How can | detect a G-744 leak?
A4: Since CO2 is difficult to detect by smell, you must rely on equipment and other methods:

e Personal and Fixed Monitors: The most reliable method is to use personal CO2 monitors
and/or fixed-area gas detectors, especially in enclosed spaces or where large quantities are
used.[12][13] These devices will alarm when CO2 concentrations exceed preset safety
levels.

o Leak Detection Solution: For checking fittings and connections, a non-corrosive soap or
detergent solution can be applied. The formation of bubbles indicates a leak.[14]
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e Audible Hissing: A large leak may be audible as a hissing sound.
Q5: What should | do in case of a suspected G-744 leak?

A5: Follow your facility's emergency plan. General steps include:

o Alert Personnel: Immediately alert others in the vicinity.[14]

o Assess the Situation: If it is a small, manageable leak from a fitting that can be corrected
quickly (e.g., by tightening a nut), do so only if you are trained and it is safe.

» Evacuate: For any large, uncontrolled leak, or if your personal monitor alarms, evacuate the
area immediately.[4] Because CO2 is heavier than air, move to a higher elevation if possible.

e Ventilate: If it can be done safely without entering the affected area, increase ventilation by
opening doors or activating an emergency exhaust system.

» Notify Supervisor: Report the leak to your laboratory supervisor and your institution's
Environmental Health and Safety (EHS) department.[14]

e Do Not Re-enter: Do not re-enter the area until it has been tested and declared safe by
qualified personnel.

Quantitative Safety Data

Understanding the exposure limits for carbon dioxide is crucial for assessing risk. The following
table summarizes key occupational safety thresholds.
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Organization/Stand

Parameter Value (ppm) d Description
ar
The maximum
i average concentration
8-Hour Time-
) to which a worker can
Weighted Average 5,000 ppm OSHA/ACGIH / HSE
be exposed over an 8-
(TWA)
hour workday.[5][6]
[10][15]
The maximum
) concentration to which
15-Minute Short-Term
- a worker can be
Exposure Limit 15,000 ppm HSE
exposed for a
(STEL) ] )
continuous 15-minute
period.[6]
The maximum
] concentration to which
15-Minute Short-Term
o a worker can be
Exposure Limit 30,000 ppm OSHA/ACGIH
exposed for a
(STEL) ) )
continuous 15-minute
period.[5][10][12]
A concentration that
) poses an immediate
Immediately .
) threat to life or may
Dangerous to Life or 40,000 ppm NIOSH ) ]
have irreversible
Health (IDLH)
adverse health
effects.[5][10]
A typical pre-alarm
level for fixed gas
Low-Level Alarm )
) ) 15,000 ppm NBIC detection systems to
Setpoint (Typical) )
provide an early
warning.[12]
High-Level Alarm 30,000 ppm NBIC A high-level alarm
Setpoint (Typical) indicating a significant
leak that requires
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immediate evacuation.
[12]

Experimental Protocol: Safe Use of a G-744 Gas
Cylinder

This protocol outlines the standard procedure for safely connecting and using a G-744 cylinder
for a laboratory experiment.

1. Pre-Use Inspection and Preparation: a. Verify the cylinder's contents by reading the label.
Never rely on the cylinder's color.[9] b. Ensure the cylinder is securely chained or strapped in
its designated location. c. Inspect the cylinder for any signs of damage, corrosion, or rust.[14]
Do not use a damaged cylinder. d. Select the correct regulator for CO2. Regulators are gas-
specific; using the wrong one can lead to failure and leaks. e. Inspect the regulator's threads
and fittings for damage, dust, or grease.[16] Never use oil or grease on regulator fittings.[16]

2. Connecting the Regulator: a. Don appropriate Personal Protective Equipment (PPE),
including safety glasses and gloves. b. Remove the cylinder's valve protection cap. c. Briefly
open and close the cylinder valve ("cracking") to blow out any dust or debris from the outlet.
Stand to the side of the outlet, not in front of it. d. Attach the regulator to the cylinder valve. The
connection should be threaded by hand until fingertight.[16] If it does not thread easily, you may
have the wrong regulator. e. Use a proper wrench to tighten the connection firmly. Do not
overtighten.[16]

3. System Leak Check: a. Ensure the regulator's outlet valve is closed. b. Turn the regulator's
pressure-adjusting knob counter-clockwise until it feels loose.[16] c. Slowly open the main
cylinder valve all the way. The high-pressure gauge on the regulator will show the cylinder
pressure. d. Close the main cylinder valve. e. Observe the high-pressure gauge for 5-10
minutes. If the pressure drops, there is a leak between the cylinder valve and the regulator. If
so, de-pressurize, disconnect, and re-inspect the connection. f. If the pressure holds, apply a
leak detection solution to the connection point and look for bubbles.

4. Operation: a. Once the system is confirmed to be leak-free, open the main cylinder valve
slowly and fully. b. Turn the pressure-adjusting knob on the regulator clockwise to slowly

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.micromatic.com/en-us/learn/dispensing-knowledge/learning-resource-center/co2-permissible-exposure-limits-health-hazard-safety
https://www.benchchem.com/product/b607584?utm_src=pdf-body
https://www.benchchem.com/product/b607584?utm_src=pdf-body
https://m.youtube.com/watch?v=o_xOF5vbtOw
https://www.youtube.com/watch?v=M9gNbtwuXOE
https://www.youtube.com/watch?v=M7WV1kRvPvc
https://www.youtube.com/watch?v=M7WV1kRvPvc
https://www.youtube.com/watch?v=M7WV1kRvPvc
https://www.youtube.com/watch?v=M7WV1kRvPvc
https://www.youtube.com/watch?v=M7WV1kRvPvc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

increase the pressure to the desired level for your experiment. c. Monitor the system for any
signs of leaks (e.qg., hissing sounds, pressure drops) throughout the experiment.

5. Shutdown Procedure: a. Close the main cylinder valve. b. Vent any remaining gas in the
regulator and downstream lines through your experimental apparatus. Both the high-pressure
and low-pressure gauges on the regulator should read zero. c. Turn the pressure-adjusting
knob counter-clockwise until it is loose. d. Close the regulator's outlet valve. e. If the cylinder
will not be used again soon, disconnect the regulator and replace the valve protection cap.

Visual Safety Workflows

The following diagrams illustrate critical safety decision-making processes when working with
G-744.
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Caption: Workflow for responding to a suspected G-744 (CO2) leak.
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Caption: Decision pathway for selecting appropriate PPE for G-744 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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